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Compound of Interest

Compound Name: Thiopropazate

Cat. No.: B1663304

This document provides a focused examination of the fundamental molecular properties of
Thiopropazate, a phenothiazine derivative. Designed for researchers, scientists, and
professionals in drug development, this guide presents the core molecular formula and weight,
outlines the methodologies for their determination, and visually represents the compound's key
attributes.

Core Molecular Data

Thiopropazate is chemically designated as 2-[4-[3-(2-chlorophenothiazin-10-

ylpropyl]piperazin-1-yllethyl acetate.[1] Its fundamental molecular properties are summarized
below.

Parameter Value Source
Molecular Formula C23H28CIN302S PubChem CID 6762[2]
Molecular Weight 446.01 g/mol Multiple Sources[1][3][4]

2-[4-[3-(2-chlorophenothiazin-
IUPAC Name 10-yl)propyl]piperazin-1- PubChem CID 6762[2]
yllethyl acetate

CAS Registry Number 84-06-0 Multiple Sources[1][4]

Experimental Determination Protocols
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The determination of a compound's molecular formula and weight is a foundational step in
chemical analysis. While specific experimental data for the initial characterization of
Thiopropazate is rooted in historical literature, the following outlines the standard,
contemporary methodologies employed for such tasks.

2.1. Determination of Molecular Formula:

The empirical formula is typically determined first, followed by a molecular weight determination
to ascertain the molecular formula.

o Elemental Analysis: This combustion analysis technique quantifies the percentage
composition of individual elements (Carbon, Hydrogen, Nitrogen, etc.) within the compound.
The resulting percentages are used to determine the simplest whole-number ratio of atoms,
yielding the empirical formula.

e High-Resolution Mass Spectrometry (HRMS): This is the primary method for determining the
molecular formula of an unknown compound. HRMS measures the mass-to-charge ratio
(m/z) with extremely high precision (typically to four or five decimal places). This precision
allows for the calculation of a unique elemental composition that corresponds to the
measured mass, thereby directly providing the molecular formula.

2.2. Determination of Molecular Weight:

e Mass Spectrometry (MS): This is the most common and accurate method for determining the
molecular weight of a compound. In MS, molecules are ionized, and the mass-to-charge
ratio of the resulting ions is measured. The peak corresponding to the intact molecule (the
molecular ion peak) provides the molecular weight. Techniques like Electrospray lonization
(ESI) or Matrix-Assisted Laser Desorption/lonization (MALDI) are frequently used.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily a structure elucidation
technique, the detailed information from *H and 13C NMR can be used to confirm the
molecular formula and thus the molecular weight derived from mass spectrometry.

Logical Relationship of Properties

The following diagram illustrates the hierarchical relationship between the chemical compound
and its fundamental molecular properties.
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Caption: Hierarchical relationship of Thiopropazate's molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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